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  3. 4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide
4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide 4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide
Brand Name: Vulcanchem
CAS No.: 496777-26-5
VCID: VC7647288
InChI: InChI=1S/C21H24N4O2S/c1-2-22-21(28)24-12-9-23(10-13-24)11-14-25-19(26)16-7-3-5-15-6-4-8-17(18(15)16)20(25)27/h3-8H,2,9-14H2,1H3,(H,22,28)
SMILES: CCNC(=S)N1CCN(CC1)CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
Molecular Formula: C21H24N4O2S
Molecular Weight: 396.51

4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide

CAS No.: 496777-26-5

Cat. No.: VC7647288

Molecular Formula: C21H24N4O2S

Molecular Weight: 396.51

* For research use only. Not for human or veterinary use.

4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide - 496777-26-5

Specification

CAS No. 496777-26-5
Molecular Formula C21H24N4O2S
Molecular Weight 396.51
IUPAC Name 4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]-N-ethylpiperazine-1-carbothioamide
Standard InChI InChI=1S/C21H24N4O2S/c1-2-22-21(28)24-12-9-23(10-13-24)11-14-25-19(26)16-7-3-5-15-6-4-8-17(18(15)16)20(25)27/h3-8H,2,9-14H2,1H3,(H,22,28)
Standard InChI Key LQVUICBIYAIMCC-UHFFFAOYSA-N
SMILES CCNC(=S)N1CCN(CC1)CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O

Introduction

The compound 4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide is a complex organic molecule featuring a unique azatricyclo structure integrated with a piperazine ring and a carbothioamide functional group. This compound belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of such complex molecules typically involves multi-step organic synthesis techniques. While specific details for this compound are not readily available, similar compounds often require the use of catalysts (e.g., Lewis acids) and controlled conditions (temperature, pressure) to achieve high yields and purity. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure at each step.

Data Table: Comparison of Similar Compounds

CompoundMolecular Structure FeaturesPotential Applications
Ethyl 5-acetyl-2-(4-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}butanamido)-4-methylthiophene-3-carboxylateThiophene ring, amide, dioxo moietyDrug development
N-(cyclohexylmethyl)-2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]acetamidePiperazine ring, acetamide groupMedicinal chemistry
4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamidePiperazine ring, carbothioamide groupPotential biological activity

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